Cas no 1805271-78-6 (4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol
• CAS No: 1805271-78-6
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4963392
• Update Time: 2025-06-15

4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO2/c9-5-2-6(13)7(1-4(5)3-14)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： YBZTYBFQVNJBOC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1CO)OC(F)(F)F)N

Computed Properties

• Exact Mass: 241.0117406 g/mol
• Monoisotopic Mass: 241.0117406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5
• Molecular Weight: 241.59

Additional information on 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol

Professional Introduction to 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol (CAS No. 1805271-78-6)

4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1805271-78-6, represents a unique molecular structure that combines several functional groups, making it a promising candidate for various biochemical applications.

The molecular framework of 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol features a benzyl alcohol moiety attached to a benzene ring substituted with an amino group at the 4-position, a chlorine atom at the 2-position, and a trifluoromethoxy group at the 5-position. This particular arrangement of substituents endows the compound with distinct chemical properties that make it valuable in synthetic chemistry and drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The presence of both electron-donating and electron-withdrawing groups in 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol allows for versatile reactivity, enabling its use as an intermediate in the synthesis of more complex molecules. This flexibility has made it a subject of extensive research in academic and industrial laboratories.

One of the most compelling aspects of this compound is its utility in the synthesis of biologically active molecules. The benzyl alcohol group can serve as a handle for further functionalization, allowing chemists to attach various pharmacophores or bioactive moieties. This property is particularly valuable in the development of new drugs targeting specific biological pathways.

The trifluoromethoxy group is another key feature that contributes to the unique properties of 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol. Trifluoromethyl groups are known to enhance metabolic stability and binding affinity, making them highly sought after in drug design. The combination of these features positions this compound as a valuable building block for medicinal chemists.

Recent studies have highlighted the potential of 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor in the synthesis of small-molecule inhibitors targeting various disease-related enzymes. These inhibitors have shown promise in preclinical studies, demonstrating efficacy against pathogens and disease-causing agents.

The chlorine atom at the 2-position of the benzene ring adds another layer of reactivity to this compound. Chlorinated aromatic compounds are well-documented for their role in pharmaceuticals due to their ability to interact with biological targets through hydrophobic and electrostatic interactions. This feature makes 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol an attractive candidate for further exploration in drug design.

The amino group at the 4-position provides a site for further derivatization, allowing chemists to introduce additional functional groups or linkages. This versatility is particularly useful in the synthesis of peptidomimetics and other complex molecules that require precise structural modifications.

In conclusion, 4-Amino-2-chloro-5-(trifluoromethoxy)benzyl alcohol (CAS No. 1805271-78-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique molecular structure and functional groups make it a valuable tool for synthetic chemists and drug developers. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.